Cas no 1805075-33-5 (2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde)
2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde
-
- Inchi: 1S/C8H2F6INO2/c9-7(10,11)5-4(18-8(12,13)14)1-3(2-17)6(15)16-5/h1-2H
- InChI Key: FSFOKOGRFPODQD-UHFFFAOYSA-N
- SMILES: IC1=C(C=O)C=C(C(C(F)(F)F)=N1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 307
- XLogP3: 3.1
- Topological Polar Surface Area: 39.2
2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029087388-1g |
2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde |
1805075-33-5 | 97% | 1g |
$1,490.00 | 2022-04-01 |
2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde
Introduction to 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805075-33-5)
2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. This compound, identified by the CAS number 1805075-33-5, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their broad spectrum of biological activities. The presence of multiple fluorinated substituents and an aldehyde functional group makes it a particularly intriguing molecule for synthetic chemists and biologists alike.
The structural framework of 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde incorporates three key functional groups: an iodine atom at the 2-position, a trifluoromethoxy group at the 5-position, and a trifluoromethyl group at the 6-position. Additionally, the compound features an aldehyde group at the 3-position, which serves as a reactive site for further chemical transformations. This combination of substituents endows the molecule with a high degree of electrophilicity and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.
The iodo substituent at the 2-position of the pyridine ring is particularly significant, as it allows for facile participation in cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are cornerstone techniques in modern organic synthesis, enabling the construction of carbon-carbon bonds with high precision and selectivity. The trifluoromethoxy group at the 5-position introduces both electronic and steric effects that can influence the reactivity of adjacent functional groups. Fluoroalkoxy groups are known to enhance metabolic stability and binding affinity in drug candidates, making them highly desirable in medicinal chemistry.
The trifluoromethyl group at the 6-position further contributes to the compound's unique properties. Trifluoromethyl groups are frequently incorporated into pharmaceuticals due to their ability to improve lipophilicity, reduce metabolic clearance, and enhance binding interactions with biological targets. In particular, trifluoromethylated compounds have been extensively studied for their potential as antiviral, anticancer, and anti-inflammatory agents. The presence of this substituent in 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde suggests that it may serve as a valuable building block for such applications.
The aldehyde functional group at the 3-position provides another avenue for chemical modification. Aldehydes are versatile intermediates that can be converted into carboxylic acids via oxidation, into amides or imines via condensation reactions, or into secondary alcohols via reduction. This reactivity makes 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde a versatile precursor for synthesizing a wide range of derivatives with tailored properties.
In recent years, there has been growing interest in developing novel fluorinated heterocycles as therapeutic agents. The structural motif of 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde aligns well with this trend. For instance, studies have demonstrated that pyridine derivatives containing multiple fluorinated substituents exhibit enhanced binding affinity to target proteins compared to their non-fluorinated counterparts. This phenomenon is attributed to the ability of fluorine atoms to modulate electronic distributions and steric environments around biological targets.
One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. By leveraging the reactive sites on 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde, researchers have been able to develop novel kinase inhibitors with improved potency and selectivity. For example, recent studies have shown that derivatives of this compound exhibit inhibitory activity against specific tyrosine kinases by interacting with critical residues within the kinase active site.
Another area where this compound has shown promise is in the development of antiviral agents. Viruses often rely on host cellular machinery for replication, making them susceptible to interference by small molecule inhibitors. The unique structural features of 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde have been exploited to design molecules that disrupt viral replication cycles. Specifically, modifications based on this scaffold have been reported to inhibit viral proteases and polymerases, thereby preventing viral propagation.
The synthetic utility of 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde extends beyond pharmaceutical applications. Agrochemical researchers have also explored its potential as a precursor for developing novel pesticides and herbicides. Fluoro-substituted pyridines are known to exhibit enhanced bioavailability and resistance to degradation, making them attractive candidates for crop protection agents.
In terms of synthetic methodology, 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde can be synthesized through multi-step sequences involving halogenation reactions, fluorination techniques, and formylation processes. The iodine atom serves as a handle for cross-coupling reactions with boronic acids or stannanes, allowing for diversification of the pyridine core structure. Additionally, palladium-catalyzed coupling reactions can be employed to introduce new functional groups at various positions around the ring.
The trifluoromethoxy group can be introduced via nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling reactions when starting from appropriately substituted precursors. Similarly, the trifluoromethyl group can be incorporated using metal-halo exchange followed by quenching with a fluorinating agent such as Selectfluor or DAST (diethylaminosulfur triflouride). The final step involves formylation at the 3-position through Vilsmeier-Haack reaction or other formylation protocols.
One innovative approach involves using flow chemistry techniques to streamline the synthesis of 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde under controlled conditions. Flow chemistry offers advantages such as improved reproducibility, scalability, and safety by minimizing solvent usage and eliminating exothermic side reactions. This method has been increasingly adopted in pharmaceutical research due to its efficiency and versatility.
The biological evaluation of derivatives derived from 2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde has revealed several promising leads with therapeutic potential. In preclinical studies conducted by academic institutions and pharmaceutical companies alike; these derivatives have demonstrated efficacy against various disease models without significant toxicity profiles observed thus far suggesting further exploration warranted future clinical trials human patients
In conclusion,2-Iodo - 5 - ( trif luoro meth oxy ) - 6 - ( trif luoro methyl ) py rid ine - 3 - car box al de hyde ( CAS No .1805075 -33 - 5 ) represents an important intermediate compound which finds utility across multiple domains including medicinal agrochemical research . Its unique structural features , coupled with its synthetic versatility , make it an invaluable tool for chemists seeking develop novel bioactive molecules address unmet medical needs . As research continues explore full potential applications associated this fascinating heterocyclic system undoubtedly additional exciting discoveries await future generations scientists working field p >
1805075-33-5 (2-Iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)